Cas no 2227954-78-9 ((2S)-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-amine)

• Product Name: (2S)-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-amine
• CAS No: 2227954-78-9
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 6138903
• PubChem ID: 165851866
• Update Time: 2025-07-15

(2S)-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-amine
• (2S)-1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-2-amine
• EN300-1811704
• 2227954-78-9

• Inchi： 1S/C12H23N/c1-8(13)6-9-4-5-10-7-11(9)12(10,2)3/h8-11H,4-7,13H2,1-3H3/t8-,9?,10?,11?/m0/s1
• InChI Key： ZTTJBEMUJMLCRK-FBAUCUACSA-N
• SMILES： N[C@@H](C)CC1CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-amine

Comprehensive Analysis of (2S)-1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-2-amine (CAS No. 2227954-78-9)

In the realm of organic chemistry, (2S)-1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-2-amine (CAS No. 2227954-78-9) stands out as a compound of significant interest due to its unique structural properties and potential applications. This bicyclic amine derivative, characterized by its 6,6-dimethylbicyclo[3.1.1]heptane framework, has garnered attention in both academic and industrial research. The compound's stereochemistry, particularly the (2S) configuration, plays a pivotal role in its reactivity and interaction with biological systems, making it a subject of study in medicinal chemistry and material science.

The synthesis of (2S)-1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-2-amine involves sophisticated organic transformations, often starting from pinene derivatives or other terpenoid precursors. Researchers have explored various catalytic methods to achieve high enantiomeric purity, which is crucial for its application in chiral synthesis. The compound's bicyclic structure imparts rigidity, a feature highly valued in the design of ligands for asymmetric catalysis and pharmaceutical intermediates. Its amine functionality further enhances its versatility, allowing for derivatization into a wide array of bioactive molecules.

Recent trends in scientific literature highlight the growing interest in sustainable synthesis and green chemistry approaches for compounds like (2S)-1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-2-amine. Questions such as "How to optimize the yield of bicyclic amines?" or "What are the eco-friendly catalysts for amine synthesis?" are frequently searched in academic databases. These queries reflect the broader shift toward environmentally benign processes, aligning with global sustainability goals. The compound's potential as a building block for biodegradable polymers or bioactive scaffolds further underscores its relevance in contemporary research.

From a pharmacological perspective, the chiral amine moiety in (2S)-1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-2-amine is reminiscent of motifs found in neurotransmitters and enzyme inhibitors. This structural similarity has prompted investigations into its biological activity, particularly in the context of neurological disorders. While not a drug itself, the compound serves as a valuable intermediate in the development of central nervous system (CNS) therapeutics. Its lipophilic nature, conferred by the dimethylbicycloheptane core, may influence blood-brain barrier permeability—a critical factor in CNS drug design.

In material science, the rigid bicyclic structure of this amine has been explored for its potential in advanced polymer formulations. Its incorporation into epoxy resins or polyurethanes could enhance thermal stability and mechanical properties, addressing common industry challenges like "How to improve polymer heat resistance?" or "What additives increase material durability?" Such applications align with the surge in demand for high-performance materials in aerospace, automotive, and electronics sectors.

The analytical characterization of (2S)-1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-2-amine typically involves techniques such as nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and chiral HPLC. These methods are essential for verifying the compound's purity and stereochemical integrity, especially given the increasing regulatory emphasis on quality control in fine chemical production. Researchers often search for "NMR spectra interpretation of bicyclic amines" or "HPLC methods for chiral separation," highlighting the technical nuances associated with this compound class.

Looking ahead, the future of (2S)-1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-2-amine research appears promising, with potential expansions into catalysis, medicinal chemistry, and smart materials. Its structural features continue to inspire innovative applications, from metal-organic frameworks (MOFs) to enzyme-mimicking catalysts. As synthetic methodologies advance and computational tools like AI-assisted molecular design gain traction, the compound's utility is likely to expand further, cementing its position as a valuable asset in chemical research and development.